Cas no 877811-60-4 (butyl 2-{(4-oxo-3,4-dihydroquinazolin-2-yl)methylsulfanyl}acetate)

• Product Name: butyl 2-{(4-oxo-3,4-dihydroquinazolin-2-yl)methylsulfanyl}acetate
• CAS No: 877811-60-4
• MF: C₁₅H₁₈N₂O₃S
• MW: 306.380022525787
• CID: 5884521
• PubChem ID: 135831804
• Update Time: 2025-05-24

butyl 2-{(4-oxo-3,4-dihydroquinazolin-2-yl)methylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[[(3,4-dihydro-4-oxo-2-quinazolinyl)methyl]thio]-, butyl ester
• butyl 2-[(4-oxo-3H-quinazolin-2-yl)methylsulfanyl]acetate
• SR-01000022267
• butyl 2-(((4-oxo-3,4-dihydroquinazolin-2-yl)methyl)thio)acetate
• F2551-0003
• VU0495203-1
• 877811-60-4
• SR-01000022267-1
• AKOS024659617
• butyl 2-{(4-oxo-3,4-dihydroquinazolin-2-yl)methylsulfanyl}acetate

• Inchi： 1S/C15H18N2O3S/c1-2-3-8-20-14(18)10-21-9-13-16-12-7-5-4-6-11(12)15(19)17-13/h4-7H,2-3,8-10H2,1H3,(H,16,17,19)
• InChI Key： YSFQBGCMLKWLNI-UHFFFAOYSA-N
• SMILES： C(OCCCC)(=O)CSCC1NC(=O)C2=C(N=1)C=CC=C2

Computed Properties

• Exact Mass: 306.10381361g/mol
• Monoisotopic Mass: 306.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 452.2±55.0 °C(Predicted)
• pka: 2.05±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on butyl 2-{(4-oxo-3,4-dihydroquinazolin-2-yl)methylsulfanyl}acetate

Comprehensive Overview of Butyl 2-{(4-oxo-3,4-dihydroquinazolin-2-yl)methylsulfanyl}acetate (CAS No. 877811-60-4)

Butyl 2-{(4-oxo-3,4-dihydroquinazolin-2-yl)methylsulfanyl}acetate (CAS No. 877811-60-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the quinazolinone family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a methylsulfanyl group and an ester moiety in its structure enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for quinazolinone derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in CAS No. 877811-60-4 due to its potential as a building block for designing novel kinase inhibitors and antimicrobial agents. The compound's ability to modulate key biological pathways has made it a subject of intense study in the context of cancer therapy and infectious disease research.

The synthesis of Butyl 2-{(4-oxo-3,4-dihydroquinazolin-2-yl)methylsulfanyl}acetate involves multi-step organic reactions, often starting from 2-mercaptoquinazolin-4(3H)-one. The introduction of the butyl ester group improves the compound's solubility and bioavailability, which are critical factors in pharmaceutical formulations. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize and purify this compound, ensuring high purity for research and industrial applications.

One of the most searched questions related to this compound is: "What are the applications of Butyl 2-{(4-oxo-3,4-dihydroquinazolin-2-yl)methylsulfanyl}acetate in drug development?" Current studies suggest that this compound exhibits promising activity against tyrosine kinases, which are often overexpressed in various cancers. Additionally, its sulfanyl moiety can act as a Michael acceptor, making it a candidate for covalent inhibitor design—a hot topic in modern medicinal chemistry.

Another trending topic is the role of CAS No. 877811-60-4 in green chemistry. Researchers are exploring eco-friendly synthetic routes to produce this compound, minimizing the use of hazardous reagents and solvents. This aligns with the global push for sustainable chemical manufacturing, a theme frequently discussed in academic and industrial forums.

From a commercial perspective, Butyl 2-{(4-oxo-3,4-dihydroquinazolin-2-yl)methylsulfanyl}acetate is available through specialized chemical suppliers, often in small quantities for research purposes. Its price and availability can vary depending on the purity and scale of production. For those seeking alternatives, structurally similar compounds like 2-mercaptoquinazolin-4(3H)-one derivatives are also being investigated for comparable applications.

In summary, Butyl 2-{(4-oxo-3,4-dihydroquinazolin-2-yl)methylsulfanyl}acetate (CAS No. 877811-60-4) represents a versatile and highly functionalized compound with broad potential in life sciences and materials research. Its unique structure and reactivity profile continue to inspire innovative studies, positioning it as a key player in the development of next-generation therapeutics and functional materials.